Cas no 205873-56-9 (3,4-Diacetoamidebenzoic Acid)

• Product Name: 3,4-Diacetoamidebenzoic Acid
• CAS No: 205873-56-9
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• MDL: MFCD00238577
• CID: 92350
• PubChem ID: 2735923
• Update Time: 2025-04-18

3,4-Diacetoamidebenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(acetamido)benzoic acid
• 3,4-Diacetamidobenzoic acid
• 3,4-Bis(acetylamino)benzoic acid
• 3,4-di(acetylamino)benzoic acid
• PS-3139
• SB77204
• 205873-56-9
• SCHEMBL3891611
• A879546
• DTXSID80371023
• Benzoic acid,3,4-bis(acetylamino)-
• 3,4-DIACETAMIDOBENZOICACID
• Oprea1_843920
• Benzoic acid, 3,4-bis(acetylamino)-
• MFCD00238577
• Maybridge1_006001
• HMS558I17
• CS-0206563
• AKOS024318899
• 3,4-Diacetoamidebenzoic Acid

• MDL： MFCD00238577
• Inchi： 1S/C11H12N2O4/c1-6(14)12-9-4-3-8(11(16)17)5-10(9)13-7(2)15/h3-5H,1-2H3,(H,12,14)(H,13,15)(H,16,17)
• InChI Key： GHTLCMPYQOFKCS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)NC(C)=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 236.08000
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 6
• XLogP3: 0.4
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Color/Form: powder
• Density: 1.404±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 226-228°C
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 95.50000
• LogP: 1.44760
• Solubility: Not determined

3,4-Diacetoamidebenzoic Acid Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：